Cas no 1234859-35-8 (2-ethoxy-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylacetamide)

• Product Name: 2-ethoxy-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylacetamide
• CAS No: 1234859-35-8
• MF: C₁₈H₂₈N₂O₂S
• MW: 336.492123603821
• CID: 6418993
• PubChem ID: 52196927
• Update Time: 2024-01-16

2-ethoxy-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylacetamide
• 2-ethoxy-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]acetamide
• VU0631539-1
• F5033-5368
• 2-ethoxy-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]acetamide
• 2-ethoxy-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide
• AKOS024492353
• 1234859-35-8

• Inchi： 1S/C18H28N2O2S/c1-3-22-14-18(21)19-12-15-8-10-20(11-9-15)13-16-6-4-5-7-17(16)23-2/h4-7,15H,3,8-14H2,1-2H3,(H,19,21)
• InChI Key： JGRXMCQMXJBYCP-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2=CC=CC=C2SC)CC1)(=O)COCC

Computed Properties

• Exact Mass: 336.18714931g/mol
• Monoisotopic Mass: 336.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines